N-(2,4-dimethoxyphenyl)-2-(1H-indol-3-yl)-2-oxoacetamide
Description
N-(2,4-dimethoxyphenyl)-2-(1H-indol-3-yl)-2-oxoacetamide, commonly known as DIMEB, is a chemical compound with potential therapeutic applications. It belongs to the class of indole-based compounds and has been the subject of scientific research due to its various biological activities.
Scientific Research Applications
Synthesis and Biological Evaluation
N-(2,4-dimethoxyphenyl)-2-(1H-indol-3-yl)-2-oxoacetamide and related compounds have been synthesized and evaluated for their potential biological activities. For instance, a series of indol-3-yl-oxoacetamides, which includes similar structures, has been synthesized and shown to act as potent and selective ligands for cannabinoid receptor type 2 (CB2) with significant biological activity, indicating their potential in medical research and therapeutic applications (Moldovan et al., 2017).
Novel Synthesis Routes
Research has been conducted on novel synthesis routes for indole derivatives, which includes compounds related to N-(2,4-dimethoxyphenyl)-2-(1H-indol-3-yl)-2-oxoacetamide. These synthesis methods involve intramolecular nucleophilic aromatic substitution, which could provide new pathways for synthesizing complex molecules with potential pharmacological properties (Kametani et al., 1981).
Antimicrobial Properties
The antimicrobial evaluation of novel monocyclic β-Lactams, which shares structural similarities with N-(2,4-dimethoxyphenyl)-2-(1H-indol-3-yl)-2-oxoacetamide, has been conducted. These compounds were synthesized and tested against various microorganisms, indicating their potential use as antimicrobial agents in medical research and treatment (Pagadala et al., 2012).
Antioxidant Properties
A study focused on synthesizing N-(substituted phenyl)-2-(3-(hydroxyimino)methyl)-1H-indol-1-yl)acetamide derivatives, including structures similar to N-(2,4-dimethoxyphenyl)-2-(1H-indol-3-yl)-2-oxoacetamide, to evaluate their antioxidant activity. The results revealed significant antioxidant activity, suggesting their potential use in preventing oxidative stress-related diseases (Gopi & Dhanaraju, 2020).
Antiplasmodial Properties
Research on N-((2,5-diaryl-3-trifluoroacetyl)-1H-indol-7-yl)acetamides, which are structurally related to N-(2,4-dimethoxyphenyl)-2-(1H-indol-3-yl)-2-oxoacetamide, demonstrated potential in vitro antiplasmodial properties. This indicates their potential application in malaria research and therapy (Mphahlele et al., 2017).
properties
IUPAC Name |
N-(2,4-dimethoxyphenyl)-2-(1H-indol-3-yl)-2-oxoacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O4/c1-23-11-7-8-15(16(9-11)24-2)20-18(22)17(21)13-10-19-14-6-4-3-5-12(13)14/h3-10,19H,1-2H3,(H,20,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XXGVCPBQDXRTGL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)NC(=O)C(=O)C2=CNC3=CC=CC=C32)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,4-dimethoxyphenyl)-2-(1H-indol-3-yl)-2-oxoacetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-methyl-3-(3-methylbutyl)-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione](/img/structure/B2771119.png)
![8-(3,5-diethyl-1H-pyrazol-1-yl)-7-[(2-fluorophenyl)methyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione](/img/structure/B2771123.png)
![(E)-2-((4-fluorophenyl)sulfonyl)-N-(6-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)acetamide](/img/structure/B2771129.png)
![7-ethoxy-5-(pyridin-3-yl)-2-(p-tolyl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine](/img/structure/B2771130.png)
![3-(benzenesulfonyl)-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]propanamide](/img/structure/B2771131.png)
![4-[benzyl(methyl)sulfamoyl]-N-(5-methyl-1,3,4-oxadiazol-2-yl)benzamide](/img/structure/B2771134.png)
![(2E)-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-[(3-nitrophenyl)amino]prop-2-enenitrile](/img/structure/B2771136.png)
